Cas no 1344702-27-7 (N,5-Dimethylbenzo[d]isoxazol-3-amine)

• Product Name: N,5-Dimethylbenzo[d]isoxazol-3-amine
• CAS No: 1344702-27-7
• MF: C₉H₁₀N₂O
• MW: 162.188501834869
• CID: 5039203
• PubChem ID: 18679285
• Update Time: 2026-02-28

N,5-Dimethylbenzo[d]isoxazol-3-amine Chemical and Physical Properties

Names and Identifiers

• N,5-Dimethylbenzo[d]isoxazol-3-amine

• Inchi： 1S/C9H10N2O/c1-6-3-4-8-7(5-6)9(10-2)11-12-8/h3-5H,1-2H3,(H,10,11)
• InChI Key： LQPVOVQMDGCYCY-UHFFFAOYSA-N
• SMILES： O1C2C=CC(C)=CC=2C(=N1)NC

Computed Properties

• Exact Mass: 162.079312947g/mol
• Monoisotopic Mass: 162.079312947g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 163
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 38.1

N,5-Dimethylbenzo[d]isoxazol-3-amine Security Information

• Storage Condition：(BD586750)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzisoxazoles

Additional information on N,5-Dimethylbenzo[d]isoxazol-3-amine

Introduction to N,5-Dimethylbenzo[d]isoxazol-3-amine (CAS No. 1344702-27-7)

N,5-Dimethylbenzo[d]isoxazol-3-amine, a compound with the chemical identifier CAS No. 1344702-27-7, has garnered significant attention in the field of pharmaceutical research due to its unique structural properties and potential biological activities. This heterocyclic amine belongs to the benzo[d]isoxazole class, a scaffold that has been extensively studied for its pharmacological relevance. The presence of both methyl groups at the 5-position and an amine functional group at the 3-position contributes to its distinct chemical profile, making it a promising candidate for further exploration in medicinal chemistry.

The benzo[d]isoxazole core is a well-known motif in drug discovery, featuring a fused benzene ring and an isoxazole ring. This structural arrangement imparts favorable electronic and steric properties, which can be leveraged to modulate biological targets. In particular, N,5-Dimethylbenzo[d]isoxazol-3-amine has been investigated for its potential role in inhibiting various enzymes and receptors associated with inflammatory and neurological disorders. Recent studies have highlighted its interaction with cytokine pathways, suggesting that it may have therapeutic implications in managing conditions such as rheumatoid arthritis and neuroinflammation.

One of the most compelling aspects of N,5-Dimethylbenzo[d]isoxazol-3-amine is its ability to modulate signal transduction cascades involved in cell proliferation and differentiation. Preclinical studies have demonstrated that this compound can interfere with the activity of key enzymes such as kinases and phosphodiesterases, which are often dysregulated in cancerous cells. The precise mechanism of action remains an area of active investigation, but preliminary findings suggest that it may exert its effects by altering the balance of intracellular signaling molecules.

In addition to its potential anticancer properties, N,5-Dimethylbenzo[d]isoxazol-3-amine has shown promise in treating neurological disorders. Research indicates that it may interact with GABAergic receptors, which are crucial for maintaining neuronal homeostasis. By modulating GABAergic transmission, this compound could potentially alleviate symptoms associated with conditions such as epilepsy and anxiety disorders. Furthermore, its ability to cross the blood-brain barrier makes it an attractive candidate for developing central nervous system (CNS) therapeutics.

The synthesis of N,5-Dimethylbenzo[d]isoxazol-3-amine involves a multi-step process that requires careful optimization to ensure high yield and purity. The key steps typically include condensation reactions to form the isoxazole ring followed by functional group modifications to introduce the methyl groups and the amine moiety. Advanced synthetic techniques such as catalytic hydrogenation and protecting group strategies have been employed to enhance the efficiency of the synthetic route. These efforts are critical in ensuring that the final product meets the stringent requirements for preclinical and clinical studies.

Recent advances in computational chemistry have also played a pivotal role in understanding the pharmacological profile of N,5-Dimethylbenzo[d]isoxazol-3-amine. Molecular docking studies have been used to predict its binding interactions with various biological targets, providing valuable insights into its potential mechanisms of action. These computational approaches complement experimental data by allowing researchers to screen large libraries of compounds rapidly and identify promising candidates for further validation.

The pharmacokinetic properties of N,5-Dimethylbenzo[d]isoxazol-3-amine are another area of interest. Studies have shown that it exhibits moderate solubility in water and lipids, suggesting that it may have favorable bioavailability upon oral administration. Additionally, preliminary toxicology studies indicate that it is well-tolerated at therapeutic doses, although further investigations are needed to fully assess its safety profile. Understanding these pharmacokinetic characteristics is essential for designing effective dosing regimens and predicting clinical outcomes.

In conclusion, N,5-Dimethylbenzo[d]isoxazol-3-amine represents a significant advancement in pharmaceutical research due to its unique structural features and multifaceted biological activities. Its potential applications in treating inflammatory diseases, neurological disorders, and cancer make it a compelling target for further development. As research continues to uncover new insights into its pharmacological properties, this compound holds promise for improving patient outcomes across a range of therapeutic areas.